90-13-1

1-Chloronaphthalene

In Stock

• CAS RN:
• 90-13-1

• Formula:
• C10H7Cl

• InChI:
• InChI=1S/C10H7Cl/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H

• InChIKey:
• JTPNRXUCIXHOKM-UHFFFAOYSA-N

• 1-Chloronaphthalene (CN) improves the power conversion efficiency of bulk heterojunction solar cells. It forms 2:2 inclusion complex with β -cyclodextrin (β -CD), which is generated by the self-association of 1:1 β -CD-1CN inclusion complexes.
  1-Chloronaphthalene(CN) improves the power conversion efficiency of bulk heterojunction solar cells. It forms 2:2 inclusion complex with β -cyclodextrin (β -CD), which is generated by the self-association of 1:1 β -CD-1CN inclusion complexes.
  1-Chloronaphthalene is an aromatic compound. It is a colorless, oily liquid which may be used to determine the refractive index of crystals by immersion.
  

Methanone, 1H-imidazol-2-yl(4-nitrophenyl)-

Usually In Stock

• CAS RN:
• 68090-13-1

• Formula:
• C10H7N3O3

• InChI:
• InChI=1S/C10H7N3O3/c14-9(10-11-5-6-12-10)7-1-3-8(4-2-7)13(15)16/h1-6H,(H,11,12)

• InChIKey:
• DJGKRSACPRIIDR-UHFFFAOYSA-N

• Methanone, 1H-imidazol-2-yl(4-nitrophenyl)- is a useful research compound. Its molecular formula is C10H7N3O3 and its molecular weight is 217.18 g/mol. The purity is usually 95%.

1,2,3,4-Tetrahydropyrido[1,2-a]benzimidazole-7-carboxylic acid

In Stock

• CAS RN:
• 18390-13-1

• Formula:
• C12H12N2O2

• InChI:
• InChI=1S/C12H12N2O2/c15-12(16)8-4-5-10-9(7-8)13-11-3-1-2-6-14(10)11/h4-5,7H,1-3,6H2,(H,15,16)

• InChIKey:
• MIKTXSBXZZWMOD-UHFFFAOYSA-N

• 1,2,3,4-Tetrahydropyrido[1,2-a]benzimidazole-7-carboxylic acid is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.

2-(3-Amino-benzenesulfonylamino)-benzoic acid

In Stock

• CAS RN:
• 55990-13-1

• Formula:
• C13H12N2O4S

• InChI:
• InChI=1S/C13H12N2O4S/c14-9-4-3-5-10(8-9)20(18,19)15-12-7-2-1-6-11(12)13(16)17/h1-8,15H,14H2,(H,16,17)

• InChIKey:
• GLOSXPMJTFDWRO-UHFFFAOYSA-N

• 2-(3-Amino-benzenesulfonylamino)-benzoic acid is a useful research compound. Its molecular formula is C13H12N2O4S and its molecular weight is 292.31 g/mol. The purity is usually 95%.

(2S,4S)-4-amino-5-biphenyl-4-yl-2-methylpentanoic acid ethyl ester hydrochloride

In Stock

• CAS RN:
• 149690-13-1

• Formula:
• C20H26ClNO2

• InChI:
• InChI=1S/C20H25NO2.ClH/c1-3-23-20(22)15(2)13-19(21)14-16-9-11-18(12-10-16)17-7-5-4-6-8-17;/h4-12,15,19H,3,13-14,21H2,1-2H3;1H/t15-,19-;/m0./s1

• InChIKey:
• MYJTZLYRAWUSLB-GIDGLZBFSA-N

• (2S,4S)-4-amino-5-biphenyl-4-yl-2-methylpentanoic acid ethyl ester hydrochloride is a useful research compound. Its molecular formula is C20H26ClNO2 and its molecular weight is 347.88. The purity is usually 95%.

N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-[(4-methylphenyl)sulfonylamino]benzamide

In Stock

• CAS RN:
• 330190-13-1

• Formula:
• C24H21N3O4S2

• InChI:
• InChI=1S/C24H21N3O4S2/c1-16-7-13-19(14-8-16)33(29,30)27-21-6-4-3-5-20(21)23(28)26-24-25-22(15-32-24)17-9-11-18(31-2)12-10-17/h3-15,27H,1-2H3,(H,25,26,28)

• InChIKey:
• VJHUYDLSNDDSJO-UHFFFAOYSA-N

• N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-[(4-methylphenyl)sulfonylamino]benzamide is a useful research compound. Its molecular formula is C24H21N3O4S2 and its molecular weight is 479.57. The purity is usually 95%.

N-((1-isopropylpiperidin-4-yl)methyl)-2-(3-methoxyphenoxy)acetamide

In Stock

• CAS RN:
• 953990-13-1

• Formula:
• C18H28N2O3

• InChI:
• InChI=1S/C18H28N2O3/c1-14(2)20-9-7-15(8-10-20)12-19-18(21)13-23-17-6-4-5-16(11-17)22-3/h4-6,11,14-15H,7-10,12-13H2,1-3H3,(H,19,21)

• InChIKey:
• IJVHTUAUGHSBOJ-UHFFFAOYSA-N

• N-((1-isopropylpiperidin-4-yl)methyl)-2-(3-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C18H28N2O3 and its molecular weight is 320.433. The purity is usually 95%.

(3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2,3-dimethylphenyl)methanone

In Stock

• CAS RN:
• 898790-13-1

• Formula:
• C20H21NO

• InChI:
• InChI=1S/C20H21NO/c1-15-7-5-10-19(16(15)2)20(22)18-9-6-8-17(13-18)14-21-11-3-4-12-21/h3-10,13H,11-12,14H2,1-2H3

• InChIKey:
• HSHLHUZFCPXEGE-UHFFFAOYSA-N

• (3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2,3-dimethylphenyl)methanone is a useful research compound. Its molecular formula is C20H21NO and its molecular weight is 291.4 g/mol. The purity is usually 95%.

(4,4,4-Trifluorobutyl)thiocyanate

In Stock

• CAS RN:
• 212190-13-1

• Formula:
• C5H6F3NS

• InChI:
• InChI=1S/C5H6F3NS/c6-5(7,8)2-1-3-10-4-9/h1-3H2

• InChIKey:
• STUVPAYEMVGXQZ-UHFFFAOYSA-N

• (4,4,4-Trifluorobutyl)thiocyanate is a useful research compound. Its molecular formula is C5H6F3NS and its molecular weight is 169.17 g/mol. The purity is usually 95%.

4-Hydroxybut-2-en-1-yl but-2-ynoate

Usually In Stock

• CAS RN:
• 393790-13-1

• Formula:
• C8H10O3

• InChI:
• InChI=1S/C8H10O3/c1-2-5-8(10)11-7-4-3-6-9/h3-4,9H,6-7H2,1H3

• InChIKey:
• LBSFWUPLFVEXMI-UHFFFAOYSA-N

• 4-Hydroxybut-2-en-1-yl but-2-ynoate, also known as 4-Hydroxybut-2-en-1-yl but-2-ynoate, is a useful research compound. Its molecular formula is C8H10O3 and its molecular weight is 154.165. The purity is usually 95%.

Bdp TR

Usually In Stock

• CAS RN:
• 217190-13-1

• Formula:
• C31H29BF2N4O6S

• InChI:
• InChI=1S/C31H28BFN4O6S.FH/c33-32-35-22(19-23-10-14-26(36(23)32)27-5-4-18-44-27)9-13-25(35)21-7-11-24(12-8-21)42-20-28(38)34-17-3-1-2-6-31(41)43-37-29(39)15-16-30(37)40;/h4-5,7-14,18-19H,1-3,6,15-17,20H2;1H

• InChIKey:
• NRJDJVBNPCQPEJ-UHFFFAOYSA-N

• BDP TR is a borondipyrromethene dye which has absorption and emission wavelengths close to Texas Red (ROX) dye. The fluorophore is bright, moderately hydrophobic, and has low molecular weight. An extra linker based on aminocaproic acid (C6) provide better separation between the dye, and the biomolecule. The NHS ester function can be used for the conjugation with proteins, peptides, and other molecules possessing amine group.

1-Chloro-5-isopropylisoquinoline

In Stock

• CAS RN:
• 2138190-13-1

• Formula:
• C12H12ClN

• InChI:
• InChI=1S/C12H12ClN/c1-8(2)9-4-3-5-11-10(9)6-7-14-12(11)13/h3-8H,1-2H3

• InChIKey:
• OSPRWHVJGPGTHE-UHFFFAOYSA-N

• 1-Chloro-5-isopropylisoquinoline is a useful research compound. Its molecular formula is C12H12ClN and its molecular weight is 205.68 g/mol. The purity is usually 95%.

2-(4-(Difluoromethyl)phenyl)-2,2-difluoroethanol

In Stock

• CAS RN:
• 1886990-13-1

• Formula:
• C9H8F4O

• InChI:
• InChI=1S/C9H8F4O/c10-8(11)6-1-3-7(4-2-6)9(12,13)5-14/h1-4,8,14H,5H2

• InChIKey:
• ZMVZJRNNOJEEFC-UHFFFAOYSA-N

• 2-(4-(Difluoromethyl)phenyl)-2,2-difluoroethanol is a useful research compound. Its molecular formula is C9H8F4O and its molecular weight is 208.15 g/mol. The purity is usually 95%.